4-(2-Chlorobenzyl)-1lambda~6~,4-thiazinane-1,1-dione

• IUPAC Name: 4-[(2-chlorophenyl)methyl]-1,4-thiazinane 1,1-dioxide
• InChI: InChI=1S/C11H14ClNO2S/c12-11-4-2-1-3-10(11)9-13-5-7-16(14,15)8-6-13/h1-4H,5-9H2
• InChI Key: WNKYGVVAZVHOCC-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1CC2=CC=CC=C2Cl
• Molecular Formula: C11H14ClNO2S
• Molecular Weight: 259.75 g/mol

Description

The compound “4-(2-Chlorobenzyl)-1lambda~6~,4-thiazinane-1,1-dione” seems to be a complex organic molecule. It likely contains a thiazinane ring, which is a six-membered cyclic structure containing one nitrogen atom, one sulfur atom, and four carbon atoms. The “2-Chlorobenzyl” part suggests the presence of a benzyl group (a benzene ring attached to a CH2 group) with a chlorine atom attached.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed using X-ray diffraction. The DFT-optimized structure was found to be consistent with the structure determined by X-ray diffraction.

Safety and Hazards

The safety data sheet for 4-Chlorobenzyl alcohol, a related compound, suggests that it is combustible and can cause severe skin burns and eye damage. It may also cause respiratory irritation and an allergic skin reaction.

Mechanism of Action

Target of Action

It’s structurally related to 2,4-dichlorobenzyl alcohol , which is a mild antiseptic with a broad spectrum for bacterial and virus associated with mouth and throat infections .

Mode of Action

2,4-dichlorobenzyl alcohol, a structurally related compound, is known to kill bacteria and viruses associated with mouth and throat infections .

Biochemical Pathways

Benzylic compounds are known to be activated towards free radical attack , which could potentially affect various biochemical pathways.

Result of Action

A structurally related compound, 4-(2-chlorobenzyl)-1-(5-nitro-2-(pyrrolidin-1-yl)phenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4h)-one, is reported to have antitumor, antibacterial, anti-inflammatory, and antimicrobial effects .